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Compound of Interest

Compound Name: m-PEG11-acid

Cat. No.: B2833604 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for researchers, scientists, and drug development professionals working with m-
PEG11-acid. The following information is critical for ensuring laboratory safety and proper

handling of this chemical.

Chemical and Physical Properties

Property Value Source

Chemical Formula C24H48O13 [1][2]

Molecular Weight 544.6 g/mol [1][2]

CAS Number 2280998-74-3 [1]

Purity >95% - 98%

Physical Form Colorless oil

Storage Conditions

-20°C for long-term storage.

Can be shipped at ambient

temperature.

Solubility

Soluble in DCM, THF, DMF,

and DMSO. The hydrophilic

PEG spacer increases

solubility in aqueous media.
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Personal Protective Equipment (PPE)
When handling m-PEG11-acid, which is a carboxylic acid, appropriate personal protective

equipment is mandatory to minimize exposure and ensure safety.

PPE Category Item
Specifications and
Guidelines

Hand Protection Chemically resistant gloves

Disposable nitrile or neoprene

gloves are recommended.

Always inspect gloves for

integrity before use and

change them immediately if

contaminated.

Eye and Face Protection Safety goggles or glasses

Chemical splash goggles that

meet ANSI Z.87.1 standards

should be worn. A face shield

may be required for

procedures with a high risk of

splashing.

Body Protection Laboratory coat

A full-length, long-sleeved lab

coat should be worn and kept

buttoned. For handling

hazardous drugs, a disposable

gown made of polyethylene-

coated polypropylene is

recommended.

Footwear Closed-toe shoes

Shoes must cover the entire

foot; sandals or open-toed

shoes are not permitted in the

laboratory.

Respiratory Protection Not generally required

Work in a well-ventilated area

or under a chemical fume hood

to avoid inhaling vapors.
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Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Precaution:

Before handling, ensure you have read and understood the Safety Data Sheet (SDS).

Work in a well-ventilated laboratory, preferably within a chemical fume hood, especially when

handling open containers.

Ensure that an eyewash station and safety shower are readily accessible.

Keep the work area clean and free of clutter.

2. Handling the Compound:

Allow the container of m-PEG11-acid to reach room temperature before opening to avoid

moisture condensation.

Use only the amount of the chemical needed for the procedure. Do not return excess

material to the original container.

Avoid direct contact with skin and eyes. In case of accidental contact, immediately flush the

affected area with copious amounts of water for at least 15 minutes.

Keep hands away from the face, eyes, and mouth while working with the chemical.

3. Post-Handling:

Securely close the container after use and store it at the recommended temperature of

-20°C.

Thoroughly clean the work area and any equipment used.

Wash hands thoroughly with soap and water after handling the chemical and before leaving

the laboratory.
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Disposal Plan
Proper disposal of m-PEG11-acid and its containers is crucial to prevent environmental

contamination and ensure a safe laboratory environment.

Chemical Waste:

Dispose of m-PEG11-acid waste in a designated and clearly labeled chemical waste

container. Do not pour it down the sink.

As a carboxylic acid, it may be possible to neutralize small quantities of the waste. This

should be done by slowly adding a weak base, such as sodium bicarbonate, while stirring

in a fume hood. The pH should be checked to ensure it is neutral (pH 7) before disposal

according to institutional guidelines.

For larger quantities, consult your institution's environmental health and safety (EHS)

office for specific disposal procedures.

Container Disposal:

Empty containers should be rinsed with an appropriate solvent. The rinsate should be

collected and disposed of as chemical waste.

Once cleaned, the empty container can be disposed of according to local regulations.

Contaminated Materials:

Any materials contaminated with m-PEG11-acid, such as gloves, wipes, or pipette tips,

should be placed in a sealed bag and disposed of as chemical waste.

Workflow for Safe Handling of m-PEG11-acid
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Safe Handling Workflow for m-PEG11-acid
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Don PPE
(Gloves, Goggles, Lab Coat)
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(In Fume Hood)

Secure Storage
(-20°C) Waste Disposal

Work Area Cleanup

Decontaminate PPE & Remove

Wash Hands

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe handling of m-PEG11-acid, from

preparation to final safety measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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